Cas no 1361746-08-8 (3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361746-08-8
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4800362
• Update Time: 2025-06-07

3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-1-3-9(14)8(5-6)7-2-4-10(19)18-11(7)12(15,16)17/h1-5H,(H,18,19)
• InChI Key： HVRJSBDTYWGJGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(NC=1C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine

3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361746-08-8) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a 2,5-dichlorophenyl group and a trifluoromethyl group, along with a hydroxyl group at the 6-position. These functional groups contribute to the compound's distinct physicochemical properties and biological activities. The presence of the trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine has shown significant activity against certain types of cancer cells. A study conducted by a team of researchers at the National Cancer Institute found that this compound effectively inhibits the growth and proliferation of breast cancer cells by targeting key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine could be further developed as an anticancer agent.

The pharmacokinetic profile of 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at doses up to 100 mg/day. These findings provide a strong foundation for advancing the compound to later stages of clinical development.

In conclusion, 3-(2,5-Dichlorophenyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361746-08-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the advancement of modern medicine.